Anti-osteoporosis agent-6

• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol
• InChI: InChI=1S/C19H16ClNO4/c1-23-16-8-4-5-9-17(16)24-12-13-10-11-18(25-13)19(22)21-15-7-3-2-6-14(15)20/h2-11H,12H2,1H3,(H,21,22)
• InChIKey: GXLMEZKHDODQMV-UHFFFAOYSA-N

Anti-osteoporosis agent-6 (WAY-325398) CAS 445231-36-7: A Furan-Derived Small Molecule for Osteoclastogenesis Inhibition

Anti-osteoporosis agent-6, also designated as WAY-325398 and internally as compound 174, is a synthetic small molecule belonging to the furan carboxamide class . Its full chemical name is N-(2-chlorophenyl)-5-[(2-methoxyphenoxy)methyl]-2-furamide . The compound is characterized as an inhibitor of osteoclast formation, with a documented in vitro activity of 14.11% inhibition of osteoclastogenesis at a concentration of 10 μM [1]. The primary source of this biological activity data is the patent literature (WO2004037804A1), which describes a series of furan derivatives for preventing and treating osteoporosis [1]. The compound is intended for research use in metabolic disease studies, specifically those focused on bone resorption and osteoclast biology.

1 Furan-2-carboxamide tool compound for osteoclastogenesis studies

2 Reported moderate inhibition of TRAP-positive multinucleated osteoclast formation

3 Supplied for research use only; single-concentration activity anchor

• [1] Kim, J.-K., et al. Furan derivatives for preventing and curing osteoporosis and pharmaceutical compositions containing the same. Patent WO2004037804A1, 2004. View Source

Why Generic Furan Derivatives Cannot Substitute for Anti-osteoporosis agent-6 (WAY-325398) in Osteoclast Research

Generic substitution among furan-based anti-osteoporosis agents is not scientifically valid due to the high structural specificity of the furan carboxamide scaffold. The patent family from which Anti-osteoporosis agent-6 is derived (WO2004037804A1) details a broad series of furan derivatives with varying substituents on the phenyl and furan rings, each exhibiting distinct potency and selectivity profiles [1]. The specific substitution pattern of a 2-chlorophenyl group and a 2-methoxyphenoxymethyl moiety on the furan core is critical for its interaction with biological targets involved in osteoclastogenesis [1]. A seemingly minor change to a close analog could result in a complete loss of activity, a shift in mechanism, or an altered selectivity profile . Therefore, for reproducible and interpretable research data, the exact compound identity must be maintained, and substitution with an in-class analog is a significant risk to experimental integrity.

! Furan-2-carboxamide analogs exhibit a broad osteoclast inhibition continuum; an untested analog may not replicate the reported activity of this specific compound.

! Osteoclast inhibition is jointly determined by the 2-chlorophenyl amide and 2-methoxyphenoxymethyl furan substituents; changing either group can alter the phenotype unpredictably.

! Selecting an uncharacterized derivative may invalidate dose-response relationships and confound SAR interpretation in screening campaigns.

• [1] Kim, J.-K., et al. Furan derivatives for preventing and curing osteoporosis and pharmaceutical compositions containing the same. Patent WO2004037804A1, 2004. View Source

Quantitative Evidence for Anti-osteoporosis agent-6 (WAY-325398): Osteoclastogenesis Inhibition Data

Osteoclast Formation Inhibition by Anti-osteoporosis agent-6 (WAY-325398) at 10 μM

Anti-osteoporosis agent-6 demonstrates a quantifiable inhibition of osteoclast formation in vitro. When tested in a primary bone marrow-derived osteoclast differentiation assay, the compound reduced the formation of tartrate-resistant acid phosphatase (TRAP)-positive multinucleated osteoclasts by 14.11% at a concentration of 10 μM [1]. This data provides a specific, reproducible benchmark for the compound's anti-resorptive potential in a cellular model of osteoclastogenesis.

Inhibition vs. Analogs

Class-level

14.11% inhibition at 10 µM Analog range: 4–21% (reported)

Mid-range SAR anchor; activity not extrapolatable from series

Single-concentration data; full IC50 not reported

Evidence Dimension	Inhibition of Osteoclast Formation (% inhibition)
Target Compound Data	14.11% inhibition at 10 μM
Comparator Or Baseline	Vehicle (0.1% DMSO) control
Quantified Difference	+14.11% inhibition relative to control
Conditions	In vitro assay using mouse bone marrow cells differentiated into osteoclasts with M-CSF and RANKL. TRAP+ multinucleated cells counted after 8 days of culture with compound.

Why This Matters

This is the primary documented activity for this compound, providing a specific potency benchmark for quality control and experimental design.

• [1] PeptideDB. Anti-osteoporosis agent-6 (compound 174) Bioactivity Data. View Source

Validated Research Applications for Anti-osteoporosis agent-6 (WAY-325398)

In Vitro Profiling of Osteoclastogenesis Inhibitors

Anti-osteoporosis agent-6 is best utilized as a reference tool in cell-based assays for studying osteoclast differentiation and function. Its defined 14.11% inhibition of osteoclast formation at 10 μM [1] provides a specific activity benchmark for screening libraries of furan derivatives or for validating new assays aimed at identifying modulators of RANKL/M-CSF-driven osteoclastogenesis. Researchers can use this compound as a consistent, moderate-efficacy control to calibrate the sensitivity of their TRAP staining assays and to benchmark the activity of novel chemical entities.

Structure-Activity Relationship (SAR) Studies of Furan Carboxamides

The compound is an ideal candidate for SAR studies focused on the furan carboxamide scaffold. As one of the compounds disclosed in patent WO2004037804A1 [1], its specific substitution pattern (2-chlorophenyl and 2-methoxyphenoxymethyl groups) serves as a defined structural anchor for exploring how modifications to the furan core, amide linkage, or aryl substituents affect anti-osteoclast activity. By comparing the 14.11% inhibition data with data from structurally related analogs, medicinal chemists can generate robust SAR models to guide lead optimization efforts for novel anti-osteoporosis agents.

Mechanistic Studies of Early-Stage Osteoclast Inhibition

Given its demonstrated, albeit moderate, effect on inhibiting osteoclast formation, Anti-osteoporosis agent-6 can be deployed as a probe to dissect the early signaling events of osteoclastogenesis. The compound's activity in the 8-day differentiation assay suggests it may interfere with pathways downstream of RANKL and M-CSF stimulation. Researchers can use the compound to investigate its effect on the expression of key transcription factors (e.g., NFATc1, c-Fos) and fusion markers, providing insights into the mechanism of action for this class of furan derivatives.

Application

Selection Property

Validation Focus

Furan-2-Carboxamide SAR Library

Mid-range activity anchor within the series

Substituent-activity relationship mapping

Phenotypic Osteoclastogenesis Screening

Calibrated moderate-activity reference control

Assay normalization and benchmark activity range

Chemotype-Diversified Probe Collection

Furan-2-carboxamide chemotype orthogonal to PMSA derivatives

Chemical space coverage and target deconvolution

• [1] Kim, J.-K., et al. Furan derivatives for preventing and curing osteoporosis and pharmaceutical compositions containing the same. Patent WO2004037804A1, 2004. View Source